4-(4-propylphenyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione

• IUPAC Name: 4-(4-propylphenyl)-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• InChI: InChI=1S/C18H19NO2/c1-2-3-11-4-8-14(9-5-11)19-17(20)15-12-6-7-13(10-12)16(15)18(19)21/h4-9,12-13,15-16H,2-3,10H2,1H3
• InChI Key: YLNSOWQEZLKQMY-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)N2C(=O)C3C4CC(C3C2=O)C=C4
• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol

Description

Synthesis Analysis

The synthesis of derivatives of 4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione, including those with propyl groups, involves complex organic reactions. For example, the synthesis of oxiran-2-ylmethyl and oxiran-2-ylmethoxy derivatives as potential beta-adrenolytics showcases the intricate steps required to modify the core structure for varied applications (Kossakowski & Wojciechowska, 2006).

Molecular Structure Analysis

The molecular structure and vibrational frequencies of related compounds have been investigated using spectroscopic methods and quantum chemical calculations. This includes Fourier-transform infrared spectroscopy (FT-IR), FT-Raman, and Density Functional Theory (DFT) analyses to understand the compound's stability, charge transfer, and hyper-conjugative interactions (Renjith et al., 2014).

Chemical Reactions and Properties

Chemical reactions involving 4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione derivatives, such as their reactions with dicarboxylic acid anhydrides, lead to the formation of hydrazido acids and bis-imides. These reactions demonstrate the compound's reactivity and potential for further chemical modification (Kas’yan et al., 2007).

Physical Properties Analysis

Investigations into the compound's physical properties, such as its spectroscopic characteristics and quantum chemical parameters, provide insight into its potential optical applications due to calculated first hyperpolarizability. Such studies are crucial for understanding how structural modifications impact the physical properties and applications of the compound (Renjith et al., 2014).

Chemical Properties Analysis

The chemical properties of 4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione derivatives, including their reactivity towards various chemical reagents and potential biological activities, are of significant interest. For instance, the synthesis and evaluation of urea and thiourea derivatives revealed their pharmacological potential and provided insights into their chemical reactivity and interaction with biological systems (Struga et al., 2007).

Scientific Research Applications

Spectroscopic Investigations and Quantum Chemical Calculations

Research on structurally related compounds, such as 1,7,8,9-tetrachloro-10,10-dimethoxy-4-{3-[4-(3-methoxyphenyl) piperazin-1-yl]propyl}-4-azatricyclo[5.2.1.0(2,6)]dec-8-ene-3,5-dione, has included detailed spectroscopic (FT-IR, FT-Raman) investigations alongside quantum chemical calculations. These studies aim to understand the molecular structure, vibrational frequencies, and electronic properties, providing insights into the stability and charge transfer mechanisms within the molecule. Such research is fundamental for developing materials with potential applications in nonlinear optics due to their hyperpolarizability properties (Renjith et al., 2014).

Pharmacological Activity Studies

Derivatives of related compounds have been synthesized and tested for various pharmacological activities, including cytotoxicity, antimicrobial, and anti-HIV-1 activities in vitro. For instance, urea and thiourea derivatives of similar tricyclic diones showed promise in preliminary pharmacological screenings, underscoring the potential of these compounds in developing new therapeutic agents (Struga et al., 2007).

Potential Beta-Adrenolytics

Aminoalkanol derivatives of tricyclic diones have been prepared and evaluated for their affinity at beta-adrenoceptors, demonstrating modest activity. This suggests a potential for the development of new beta-adrenolytic agents, which could have implications for treating cardiovascular diseases (Kossakowski & Wojciechowska, 2006).

Chemical Reactivity and Molecular Docking Studies

Further research into the chemical reactivity, molecular structure, and docking studies of compounds like 1,7,8,9-tetrachloro-10,10-dimethoxy-4-[3-(4-benzylpiperazine-1-yl)propyl]-4-azatricyclo[5.2.1.02,6] dec-8-ene-3, 5-dione has been conducted. These studies provide valuable information on the molecular interactions and stability of these compounds, suggesting their potential application in the treatment of cardiovascular and cerebrovascular diseases through molecular docking simulations (Ranjith et al., 2022).